8-Benzyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-benzyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C22H22ClFN2O4/c23-16-6-7-17(18(24)12-16)20(27)26-19(21(28)29)14-30-22(26)8-10-25(11-9-22)13-15-4-2-1-3-5-15/h1-7,12,19H,8-11,13-14H2,(H,28,29)
• InChI Key: BOAUVQAFUSBQGV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(C(CO2)C(=O)O)C(=O)C3=C(C=C(C=C3)Cl)F)CC4=CC=CC=C4
• Molecular Formula: C22H22ClFN2O4
• Molecular Weight: 432.9 g/mol

Description

This compound is a spirocyclic derivative featuring a 1-oxa-4,8-diazaspiro[4.5]decane core. The structure includes a benzyl group at the 8-position and a 4-chloro-2-fluorobenzoyl moiety at the 4-position, with a carboxylic acid substituent at the 3-position.

Biological Activity

8-Benzyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a complex organic compound notable for its unique spirocyclic structure and potential biological activities. This compound has garnered attention in medicinal chemistry due to its structural features, which may confer various therapeutic properties.

Chemical Structure and Properties

The molecular formula of 8-Benzyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is $C_{23}H_{26}ClFNO_4$, with a molar mass of approximately 423.92 g/mol. The compound features a benzyl group, a chlorofluorobenzoyl moiety, and an oxa-diazaspirane framework, which are critical for its biological activity.

Anticancer Properties

Research indicates that compounds similar to 8-Benzyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid exhibit significant anticancer properties. For instance, derivatives with spirocyclic structures have been shown to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. Specific studies have demonstrated that the incorporation of halogen atoms enhances the cytotoxicity against human cancer cell lines, potentially due to increased lipophilicity and better membrane permeability .

Antimicrobial Activity

The compound's structural characteristics also suggest potential antimicrobial activity. Similar spirocyclic compounds have been reported to possess antibacterial and antifungal properties, likely due to their ability to disrupt microbial cell membranes or interfere with metabolic pathways . The presence of the chlorofluorobenzoyl group may further enhance these effects by providing additional sites for interaction with biological targets.

The biological activity of 8-Benzyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in cancer metabolism or microbial growth.
• Receptor Modulation : It could interact with receptors that regulate cell growth and apoptosis.
• DNA Interaction : Some studies suggest that similar compounds can intercalate into DNA, disrupting replication and transcription processes.

Case Studies

Several case studies have highlighted the biological activity of spirocyclic compounds:

• Study on Anticancer Activity : A study published in Journal of Medicinal Chemistry demonstrated that derivatives of diazaspiro compounds showed potent activity against various cancer cell lines, with IC50 values in the low micromolar range .
• Antimicrobial Efficacy : Research published in Antimicrobial Agents and Chemotherapy indicated that spirocyclic compounds exhibited significant antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus .

Data Table: Comparison of Related Compounds

Compound Name	Structural Features	Notable Activities
8-Benzyl-4-(3-fluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	Similar spirocyclic structure; different substituent	Antimicrobial
8-Benzyl-4-(4-chloro-2-fluorobenzoyl)-1-thia-4,8-diazaspiro[4.5]decane	Contains sulfur; potential for different reactivity	Anticancer
8-Benzyl-4-(methyl-nitrobenzoyl)-1-octa-diazaspirane	Variation in substituent; unique electronic properties	Neuroprotective

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below highlights key structural differences and molecular properties of the target compound and its analogs:

Compound Name	R8 (Position 8)	R4 (Position 4)	Molecular Formula	Molecular Weight (g/mol)	Key References
Target Compound : 8-Benzyl-4-(4-chloro-2-fluorobenzoyl)-...-3-carboxylic acid	Benzyl	4-Chloro-2-fluorobenzoyl	Not explicitly provided	Estimated ~400*
8-Benzyl-4-(furan-2-carbonyl)-...-3-carboxylic acid	Benzyl	Furan-2-carbonyl	C20H22N2O5	370.40
8-Methyl-4-(4-chloro-2-fluorobenzoyl)-...-3-carboxylic acid	Methyl	4-Chloro-2-fluorobenzoyl	C16H17ClFN2O4	~370 (estimated)
8-Methyl-4-(2,4-difluorobenzoyl)-...-3-carboxylic acid	Methyl	2,4-Difluorobenzoyl	C16H18F2N2O4	340.32
8-Methyl-4-(4-chlorobenzoyl)-...-3-carboxylic acid	Methyl	4-Chlorobenzoyl	C16H17ClN2O4	337.80
8-Ethyl-4-(4-chloro-3-nitrobenzoyl)-...-3-carboxylic acid	Ethyl	4-Chloro-3-nitrobenzoyl	C17H19ClN3O6	Not provided

*Note: The target compound’s molecular weight is extrapolated from analogs; exact data is unavailable in the provided evidence.

Impact of Substituents on Physicochemical Properties

Position 8 (R8): Benzyl vs. Alkyl Groups: The benzyl group (e.g., in the target compound and ) increases steric bulk and lipophilicity compared to methyl/ethyl substituents (e.g., ). This may enhance membrane permeability but reduce aqueous solubility.

Position 4 (R₄) :

• Halogenation : Fluorine and chlorine atoms (e.g., 4-chloro-2-fluorobenzoyl in the target compound) enhance electronegativity and metabolic stability. The 2,4-difluorobenzoyl analog () may exhibit stronger electron-withdrawing effects, influencing reactivity .
• Aromatic vs. Heterocyclic Groups : The furan-2-carbonyl group () introduces a heterocyclic ring, which could modify π-π stacking interactions in target binding compared to purely aromatic benzoyl groups .

Functional and Application Differences

• Medicinal Chemistry : The target compound and its 8-methyl analog () are marketed for "medicinal purposes," likely as intermediates in drug discovery. Fluorinated analogs (e.g., ) are common in CNS drug design due to improved blood-brain barrier penetration .
• Synthetic Utility : Compounds with nitro or methoxy substituents () may serve as precursors for further functionalization, such as catalytic reduction or nucleophilic substitution .